Cas no 1396844-22-6 (1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine)

• Product Name: 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine
• CAS No: 1396844-22-6
• MF: C₁₉H₂₃N₇O
• MW: 365.432222604752
• CID: 5364407
• PubChem ID: 71800353
• Update Time: 2025-06-07

1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• (1-methyltriazol-4-yl)-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]methanone
• 1396844-22-6
• 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine
• (1-methyl-1H-1,2,3-triazol-4-yl)(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)methanone
• F6368-0249
• AKOS024551628
• VU0545769-1

• Inchi： 1S/C19H23N7O/c1-23-15-17(21-22-23)19(27)26-13-10-24(11-14-26)9-12-25-8-7-20-18(25)16-5-3-2-4-6-16/h2-8,15H,9-14H2,1H3
• InChI Key： ZNXDPAMEZXEEDX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)N1CCN(CCN2C=CN=C2C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 365.19640838g/mol
• Monoisotopic Mass: 365.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine

1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine: A Comprehensive Overview

1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine (CAS No. 1396844-22-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1396844-22-6, is a member of the piperazine family and features a unique structural arrangement that includes a triazole and an imidazole moiety. These functional groups contribute to its diverse biological activities and make it a valuable candidate for drug development.

The triazole and imidazole rings are well-known for their bioactive properties, particularly in the context of pharmaceuticals. The triazole ring is often incorporated into drug molecules due to its ability to enhance metabolic stability and improve binding affinity to target proteins. Similarly, the imidazole ring is frequently found in compounds with antifungal, anti-inflammatory, and antiviral activities. The combination of these rings in 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine suggests a multifaceted mechanism of action that could be beneficial in treating various diseases.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurodegenerative disorders. Research published in the Journal of Medicinal Chemistry has shown that 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. This makes it a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, this compound has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating inflammation and associated tissue damage.

The pharmacokinetic properties of 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine have also been extensively studied. Its high lipophilicity allows for good membrane permeability, which is crucial for effective drug delivery to target tissues. Furthermore, the compound has shown favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)-4-[2-(2-phenyl-H-imidazol--yl)ethyl]piperazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(1-methyl-H-triazole--carbonyl)--[(-phenyl-H-imidazol--yl)ethyl]piperazine (CAS No. 1396844--6) represents a promising therapeutic agent with a wide range of potential applications. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medicinal chemistry.